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Get Quote

Introduction

Tiger17 is a novel peptide that has been identified as a potential mitogen, capable of inducing

cell proliferation in various cell lines. The ability to accurately and reliably measure the

proliferative effects of Tiger17 is crucial for its characterization, mechanism of action studies,

and potential therapeutic development. This document provides detailed protocols for three

commonly used and robust assays to quantify cell proliferation: the MTT assay, the BrdU

incorporation assay, and the CFSE cell division assay. Additionally, it outlines a potential

signaling pathway that may be activated by Tiger17, leading to cell proliferation.

MTT Assay: Measuring Cell Metabolic Activity
The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-

dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These

enzymes are capable of reducing the tetrazolium dye MTT 3-(4,5-dimethylthiazol-2-yl)-2,5-

diphenyltetrazolium bromide to its insoluble formazan, which has a purple color.

Experimental Protocol
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Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete

culture medium.

Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours to allow for cell

attachment.

Tiger17 Treatment:

Prepare a series of Tiger17 dilutions in complete culture medium.

Remove the old medium from the wells and add 100 µL of the Tiger17 dilutions. Include a

vehicle control (medium without Tiger17).

Incubate for the desired treatment period (e.g., 24, 48, 72 hours).

MTT Reagent Addition:

Prepare a 5 mg/mL stock solution of MTT in sterile PBS.

Add 10 µL of the MTT stock solution to each well.

Incubate the plate for 2-4 hours at 37°C, allowing the MTT to be metabolized.

Formazan Solubilization:

After the incubation, carefully remove the medium.

Add 100 µL of a solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS) to each

well.

Mix gently on an orbital shaker for 10-15 minutes to ensure complete solubilization of the

formazan crystals.

Data Acquisition:

Measure the absorbance at 570 nm using a microplate reader. Use a reference

wavelength of 630 nm to subtract background absorbance.
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Data Presentation
Tiger17 Conc. (nM)

Absorbance
(570nm) - Day 1

Absorbance
(570nm) - Day 2

Absorbance
(570nm) - Day 3

0 (Control) 0.35 ± 0.04 0.52 ± 0.05 0.75 ± 0.06

1 0.42 ± 0.03 0.68 ± 0.04 1.10 ± 0.08

10 0.55 ± 0.05 0.95 ± 0.07 1.65 ± 0.10

100 0.68 ± 0.06 1.25 ± 0.09 2.10 ± 0.12

1000 0.70 ± 0.05 1.28 ± 0.10 2.15 ± 0.11

Experimental Workflow
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BrdU Incorporation Assay: Measuring DNA
Synthesis
The BrdU (Bromodeoxyuridine) assay measures the incorporation of this pyrimidine analog into

newly synthesized DNA of replicating cells. This is a direct measure of S-phase DNA synthesis.

Experimental Protocol
Cell Seeding and Treatment:

Follow steps 1 and 2 from the MTT protocol to seed and treat cells with Tiger17.

BrdU Labeling:

Prepare a 10X BrdU labeling solution (typically 100 µM in complete medium).

Add 10 µL of 10X BrdU solution to each well (final concentration 10 µM).

Incubate for 2-24 hours at 37°C.

Cell Fixation and Denaturation:

Carefully remove the medium.

Add 100 µL of a fixing/denaturing solution to each well and incubate for 30 minutes at

room temperature. This step fixes the cells and denatures the DNA to allow antibody

access.

Antibody Incubation:

Wash the plate 3 times with a wash buffer.

Add 100 µL of a diluted anti-BrdU antibody conjugated to an enzyme (e.g., horseradish

peroxidase, HRP).

Incubate for 60-90 minutes at room temperature.

Substrate Addition and Data Acquisition:
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Wash the plate 3 times with a wash buffer.

Add 100 µL of the enzyme substrate (e.g., TMB for HRP).

Incubate until a color change is apparent (5-30 minutes).

Add 50 µL of a stop solution.

Measure the absorbance at the appropriate wavelength (e.g., 450 nm for TMB) using a

microplate reader.

Data Presentation
Tiger17 Conc. (nM) Absorbance (450nm) - 24h % Proliferation vs Control

0 (Control) 0.22 ± 0.03 100%

1 0.31 ± 0.04 141%

10 0.58 ± 0.06 264%

100 0.85 ± 0.09 386%

1000 0.88 ± 0.08 400%
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CFSE Cell Division Assay: Tracking Cell
Generations
The CFSE (Carboxyfluorescein succinimidyl ester) assay allows for the tracking of cell

divisions. CFSE covalently labels intracellular proteins, and its fluorescence is halved with each

cell division, which can be analyzed by flow cytometry.

Experimental Protocol
CFSE Labeling:

Resuspend cells in pre-warmed PBS at a concentration of 1x10^6 cells/mL.

Add CFSE stock solution to a final concentration of 1-5 µM.

Incubate for 10-15 minutes at 37°C, protected from light.

Quench the staining reaction by adding 5 volumes of ice-cold complete medium.

Incubate on ice for 5 minutes.

Wash the cells 3 times with complete medium to remove unbound CFSE.

Cell Seeding and Treatment:

Resuspend the labeled cells in complete medium and seed them in a 6-well plate.

Allow cells to attach for a few hours or overnight.

Treat the cells with the desired concentrations of Tiger17.

Incubation and Cell Harvest:

Incubate for a period long enough to allow for several cell divisions (e.g., 3-5 days).

Harvest the cells by trypsinization, wash with PBS, and resuspend in FACS buffer (PBS

with 1% BSA).
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Flow Cytometry Analysis:

Analyze the cell suspension using a flow cytometer, exciting at 488 nm and detecting

emission at ~520 nm (FITC channel).

A non-proliferating control (treated with a cytostatic agent or kept at 4°C) should be

included to mark the position of the undivided parent generation.

Data Presentation
Tiger17 Conc. (nM) % Divided Cells Proliferation Index

0 (Control) 15.2 ± 2.5 1.1

10 35.8 ± 3.1 1.6

100 78.5 ± 4.2 2.8

1000 82.1 ± 3.9 3.1

Logical Workflow
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Hypothesized Tiger17 Signaling Pathway
Many peptide mitogens induce cell proliferation through the activation of receptor tyrosine

kinases (RTKs) and subsequent downstream signaling cascades, such as the MAPK/ERK

pathway.
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To cite this document: BenchChem. [Application Notes and Protocols for Measuring Tiger17-
Induced Cell Proliferation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15542187/docs#application-notes-and-protocols-for-
measuring-tiger17-induced-cell-proliferation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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